Cas no 134413-34-6 (Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl]thio]-N-methyl-(9CI))

Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl]thio]-N-methyl-(9CI) structure
134413-34-6 structure
Product Name:Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl]thio]-N-methyl-(9CI)
CAS No:134413-34-6
MF:C36H51NO4S
MW:593.859449625015
CID:169952
PubChem ID:131784
Update Time:2025-04-19

Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl]thio]-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl]thio]-N-methyl-(9CI)
    • Acetamide,N-butyl-2-[[5-[4-[(11b,17b)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy]pentyl...
    • N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide
    • Acetamide, N-butyl-2-((5-(4-((11beta,17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentyl)thio)-N-methyl-
    • N-Bdeppma
    • N-Butyl-2-((5-(4-((11beta,17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentyl)thio)-N-methylacetamide
    • N-butyl-2-[(5-{4-[(8xi,9xi,11beta,14xi,17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-11-yl]phenoxy
    • N-Butyl-2-[(5-{4-[3,17-dihydroxyestra-1(10),2,4-trien-11-yl]phenoxy}pentyl)sulfanyl]-N-methylacetamide
    • DTXSID60928610
    • 134413-34-6
    • N-butyl-2-[5-[4-[(11S,13S,17S)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-11-yl]phenoxy]pentylsulfanyl]-N-methylacetamide
    • Inchi: 1S/C36H51NO4S/c1-4-5-19-37(3)34(40)24-42-21-8-6-7-20-41-28-13-9-25(10-14-28)31-23-36(2)32(17-18-33(36)39)30-15-11-26-22-27(38)12-16-29(26)35(30)31/h9-10,12-14,16,22,30-33,35,38-39H,4-8,11,15,17-21,23-24H2,1-3H3/t30?,31-,32?,33+,35?,36+/m1/s1
    • InChI Key: SMZZRUZIOSLOJZ-DFGZGYOGSA-N
    • SMILES: S(CC(N(C)CCCC)=O)CCCCCOC1C=CC(=CC=1)[C@H]1C[C@]2(C)[C@H](CCC2C2CCC3C=C(C=CC=3C21)O)O

Computed Properties

  • Exact Mass: 593.35388
  • Monoisotopic Mass: 593.35388
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 13
  • Complexity: 848
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.3
  • XLogP3: 7.6

Experimental Properties

  • Density: 1.14
  • Boiling Point: 735.8°Cat760mmHg
  • Flash Point: 398.8°C
  • Refractive Index: 1.58
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